Cas no 1805412-82-1 (2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine
• CAS No: 1805412-82-1
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4867271
• Update Time: 2025-10-21

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-5-3-13-4(2-12)7(9)6(5)8(10)11/h3,8H,2,12H2,1H3
• InChI Key： VXMZRSGULGDUHY-UHFFFAOYSA-N
• SMILES： ClC1C(CN)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine

Comprehensive Guide to 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine (CAS No. 1805412-82-1)

2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine (CAS No. 1805412-82-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, a chloro substituent, a difluoromethyl group, and a methoxy group, making it a versatile intermediate for drug discovery and material science applications.

The molecular structure of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine contributes to its reactivity and utility in synthetic chemistry. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in the development of new pharmaceuticals and crop protection agents. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro and difluoromethyl) groups creates interesting electronic properties that can be exploited in molecular design.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine has grown significantly due to their enhanced biological activity and metabolic stability. The difluoromethyl group, in particular, has become a hot topic in medicinal chemistry as it can serve as a bioisostere for various functional groups while improving pharmacokinetic properties. This aligns with current trends in drug discovery where researchers are actively searching for novel fluorinated building blocks to address challenges in drug development.

The synthesis of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps often include halogenation, amination, and fluorination reactions, with careful control of reaction conditions to achieve high selectivity. Recent advances in flow chemistry and catalytic processes have improved the efficiency of producing such complex molecules, making them more accessible for research and development purposes.

From an application perspective, 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine shows promise in several cutting-edge research areas. In pharmaceutical chemistry, it may serve as a precursor for kinase inhibitors or GPCR modulators, two classes of drug targets that are currently of great interest in treating various diseases. The compound's structural features also make it relevant to the development of PET imaging agents, where fluorinated compounds play a crucial role.

The agrochemical industry has shown increasing interest in halogenated pyridine derivatives like 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine due to their potential as pesticide intermediates. The combination of fluorine and chlorine atoms in the molecule may contribute to enhanced pesticidal activity while maintaining favorable environmental profiles, addressing the growing demand for sustainable crop protection solutions.

Quality control and characterization of 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Stability studies are also important, as the presence of multiple functional groups may influence the compound's shelf life under various storage conditions.

Market trends indicate growing demand for specialty pyridine derivatives like 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine, particularly in the pharmaceutical and agrochemical sectors. The global market for fluorinated building blocks is projected to expand significantly in the coming years, driven by the need for more effective and selective bioactive compounds. This compound's unique structural features position it well to meet these emerging needs.

Researchers working with 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine should consider its potential in structure-activity relationship (SAR) studies. The molecule's multiple points of derivatization allow for systematic exploration of how different substituents affect biological activity, which is crucial in modern drug discovery programs. This approach aligns with current pharmaceutical industry strategies that emphasize rational drug design and molecular optimization.

In conclusion, 2-(Aminomethyl)-3-chloro-4-(difluoromethyl)-5-methoxypyridine (CAS No. 1805412-82-1) represents an important compound in contemporary chemical research. Its unique combination of functional groups offers numerous possibilities for innovation in pharmaceutical and agrochemical development. As research continues to explore the potential of multifunctional pyridine derivatives, this compound is likely to play an increasingly significant role in advancing both scientific knowledge and practical applications across multiple industries.